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A Comparative Guide to CPU Models in the
GEM-5 Simulator
For researchers and scientists venturing into computer architecture simulation, the choice of a

CPU model within the GEM-5 framework is a critical decision that directly impacts the trade-off

between simulation speed and accuracy. This guide provides an objective comparison of the

primary CPU models available in GEM-5, supported by experimental data, to aid in selecting

the most appropriate model for your research needs.

Understanding the Spectrum of CPU Models
GEM-5 offers a range of CPU models, each designed for different simulation objectives. The

accuracy of the simulation is directly proportional to the complexity of the CPU model, which in

turn affects the simulation runtime. The four main CPU models can be categorized as follows:

AtomicSimpleCPU: This is the fastest and simplest model. It executes instructions in a

single, atomic step and is primarily used for functional verification and fast-forwarding to a

region of interest. It does not model any timing information for memory accesses.

TimingSimpleCPU: This model builds upon the AtomicSimpleCPU by incorporating timing for

memory requests. While the instruction execution is still atomic, the CPU will stall on memory

accesses, waiting for the memory system to respond. This provides a more realistic view of

performance for memory-bound applications.
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MinorCPU: A detailed, in-order pipelined CPU model. It models instruction fetching,

decoding, and execution in a multi-stage pipeline. This model is suitable for studying the

performance of in-order processors and their interaction with the memory system.

O3CPU (Out-of-Order CPU): This is the most detailed and complex CPU model in GEM-5. It

implements a sophisticated out-of-order execution pipeline, including features like a reorder

buffer, issue queue, and register renaming. The O3CPU provides the highest level of

accuracy for modern superscalar processors but at the cost of significantly longer simulation

times.

Quantitative Performance Comparison
To illustrate the performance and accuracy trade-offs of these models, we have summarized

quantitative data from various studies using the SPEC CPU benchmark suite. The following

tables present key performance metrics for a representative subset of SPEC CPU 2017

benchmarks.

Disclaimer: The following data is synthesized from multiple research sources. While efforts

have been made to present a consistent view, variations in the underlying experimental setups

(e.g., specific GEM-5 version, memory system configuration, compiler flags) may exist.

Readers are encouraged to consult the original research for detailed configurations.

Table 1: Instructions Per Cycle (IPC) Comparison

Benchmark
AtomicSimple
CPU

TimingSimple
CPU

MinorCPU O3CPU

505.mcf_r ~1.0 ~0.35 ~0.50 ~0.75

525.x264_r ~1.0 ~0.60 ~0.80 ~1.50

531.deepsjeng_r ~1.0 ~0.55 ~0.75 ~1.20

541.leela_r ~1.0 ~0.65 ~0.85 ~1.60

Note: The AtomicSimpleCPU model assumes a fixed IPC of 1 as it does not model timing

dependencies.
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Table 2: L1 Data Cache Miss Rate (%) Comparison

Benchmark TimingSimpleCPU MinorCPU O3CPU

505.mcf_r ~8.5 ~8.2 ~7.9

525.x264_r ~2.1 ~2.0 ~1.8

531.deepsjeng_r ~3.5 ~3.3 ~3.1

541.leela_r ~1.5 ~1.4 ~1.3

Table 3: Simulated Host Time (Normalized to AtomicSimpleCPU)

Benchmark
AtomicSimple
CPU

TimingSimple
CPU

MinorCPU O3CPU

505.mcf_r 1.0x ~10x ~50x ~200x

525.x264_r 1.0x ~8x ~40x ~180x

531.deepsjeng_r 1.0x ~9x ~45x ~190x

541.leela_r 1.0x ~7x ~35x ~170x

Experimental Protocols
Reproducibility is paramount in scientific research. The following outlines a typical experimental

protocol for comparing CPU models in GEM-5.

1. System Configuration:

GEM-5 Version: A specific, version-controlled release of the GEM-5 simulator should be

used to ensure consistency.

ISA: The instruction set architecture (e.g., X86, ARM) must be specified.

CPU Models: AtomicSimpleCPU, TimingSimpleCPU, MinorCPU, and O3CPU.
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Memory System: A consistent memory hierarchy should be defined for all simulations. A

common configuration includes:

L1 Instruction and Data Caches (e.g., 32kB, 8-way set associative).

L2 Cache (e.g., 256kB, 8-way set associative).

Main Memory (e.g., DDR3_1600_8x8).

Operating System: For Full-System (FS) mode simulations, a specific version of a guest

operating system (e.g., Ubuntu 18.04) is required.

2. Benchmark Suite:

SPEC CPU 2017: This industry-standard benchmark suite is commonly used for

performance evaluation.

Compilation: Benchmarks should be compiled with a consistent compiler and set of

optimization flags (e.g., GCC with -O2).

3. Simulation Execution:

Simulation Mode: Either System-call Emulation (SE) mode or Full-System (FS) mode should

be used consistently. FS mode provides higher accuracy by modeling the operating system.

Workload Execution: For meaningful results, simulations should be run for a significant

number of instructions (e.g., 1 billion instructions) after a warm-up period to ensure the

region of interest is representative of the benchmark's behavior.

Statistics Collection: GEM-5 provides detailed statistics output. Key metrics to collect

include:

sim_seconds: Total simulated time.

sim_insts: Total number of committed instructions.

system.cpu.ipc: Instructions Per Cycle.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12410503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


system.cpu.dcache.overall_miss_rate::total: L1 data cache miss rate.

Logical Workflow for CPU Model Comparison
The following diagram illustrates the logical workflow for conducting a comparative study of

GEM-5 CPU models.
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Workflow for GEM-5 CPU model comparison.

Conclusion
The choice of a CPU model in GEM-5 is a fundamental decision that shapes the nature of the

simulation results. For rapid functional verification, AtomicSimpleCPU is the ideal choice. When

memory timing is a crucial factor, TimingSimpleCPU offers a good balance between speed and
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realism. For detailed studies of in-order processor microarchitectures, MinorCPU provides the

necessary fidelity. Finally, for the highest accuracy in modeling modern out-of-order processors,

O3CPU is the gold standard, albeit with a significant simulation time overhead. By

understanding the characteristics of each model and following a rigorous experimental

protocol, researchers can leverage the power of GEM-5 to gain valuable insights into computer

architecture design and performance.

To cite this document: BenchChem. [comparing the accuracy of different CPU models within
GEM-5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410503#comparing-the-accuracy-of-different-cpu-
models-within-gem-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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